Cas no 139622-09-6 (Propanediamide, 2-(benzoylamino)-N,N'-bis(1,1,3,3-tetramethylbutyl)-)

• Product name: Propanediamide, 2-(benzoylamino)-N,N'-bis(1,1,3,3-tetramethylbutyl)-
• CAS No: 139622-09-6
• MF: C₂₆H₄₃N₃O₃
• MW: 445.637927293777
• CID: 1276334

Propanediamide, 2-(benzoylamino)-N,N'-bis(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, 2-(benzoylamino)-N,N'-bis(1,1,3,3-tetramethylbutyl)-
• Propanediamide, 2-(benzoylamino)-N1,N3-bis(1,1,3,3-tetramethylbutyl)-

• Inchi： 1S/C26H43N3O3/c1-23(2,3)16-25(7,8)28-21(31)19(27-20(30)18-14-12-11-13-15-18)22(32)29-26(9,10)17-24(4,5)6/h11-15,19H,16-17H2,1-10H3,(H,27,30)(H,28,31)(H,29,32)
• InChI Key： YSFXVOPIOZQCJR-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)CC(C)(C)C)(=O)C(NC(=O)C1=CC=CC=C1)C(NC(C)(C)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 445.33069

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 653.6±50.0 °C(Predicted)
• PSA: 87.3
• pka: 8.85±0.70(Predicted)